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Compound of Interest

Compound Name: 6-TAMRA free acid

Cat. No.: B126143 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of 6-TAMRA free acid, ensuring laboratory safety and

procedural accuracy.

This document provides critical safety and logistical information for the handling of 6-TAMRA

(6-Carboxytetramethylrhodamine) free acid, a fluorescent dye commonly used in

bioconjugation, immunochemistry, and nucleic acid sequencing. Adherence to these guidelines

is essential to mitigate risks and ensure the integrity of experimental outcomes.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 6-TAMRA free acid is provided in

the table below for easy reference.
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Property Value

Molecular Formula C25H22N2O5[1]

Molecular Weight 430.46 g/mol [2][3]

Appearance Solid

Solubility Soluble in DMSO, DMF, and Methanol[2][3]

Excitation Maximum (λex) 553 nm[2][3]

Emission Maximum (λem) 575 nm[2][3]

Extinction Coefficient 92,000 cm⁻¹M⁻¹[2][3]

Storage Temperature -20°C[2][3][4]

Hazard Identification and Personal Protective
Equipment (PPE)
6-TAMRA free acid is classified as a hazardous substance. The primary hazards include:

Skin Irritation: Causes skin irritation (H315).[5]

Serious Eye Irritation: Causes serious eye irritation (H319).[5]

Respiratory Irritation: May cause respiratory tract irritation (H335).[5]

To mitigate these risks, the following personal protective equipment (PPE) is mandatory when

handling 6-TAMRA free acid.
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PPE Category Specification

Hand Protection

Chemical-resistant, powder-free gloves (e.g.,

nitrile or butyl rubber). Change gloves every 30-

60 minutes or immediately if contaminated.[6][7]

Double gloving is recommended.[7]

Eye and Face Protection

Safety goggles with side shields are essential.

[8] For splash hazards, a face shield should be

worn in addition to goggles.[7][9]

Skin and Body Protection
A lab coat or chemical-resistant apron must be

worn.[9] Ensure full skin coverage.

Respiratory Protection

Work in a well-ventilated area, preferably a

chemical fume hood, to avoid inhalation of dust

or aerosols.[10] If a fume hood is not available,

a respirator with an appropriate cartridge may

be necessary.[6]

Operational Protocol: Step-by-Step Handling
Procedure
The following workflow outlines the safe handling of 6-TAMRA free acid from preparation to

disposal.
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Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Prepare work area in a fume hood

Allow 6-TAMRA to equilibrate to room temperature

Weigh the required amount of 6-TAMRA

Dissolve in appropriate solvent (e.g., DMSO)

Perform experimental procedure

Decontaminate work surfaces

Collect all contaminated waste in a designated hazardous waste container

Remove and dispose of PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Workflow for Safe Handling of 6-TAMRA Free Acid
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Experimental Protocol: Reconstitution of 6-TAMRA Free Acid

Preparation: Ensure all necessary PPE is donned correctly. Work within a certified chemical

fume hood.

Equilibration: Before opening, allow the vial of 6-TAMRA free acid to warm to room

temperature to prevent moisture condensation.

Weighing: Carefully weigh the desired amount of the compound using a calibrated analytical

balance.

Dissolution: Add the appropriate solvent (e.g., anhydrous DMSO) to the vial to achieve the

desired stock concentration. Vortex briefly to ensure complete dissolution.

Storage of Stock Solution: Store the stock solution at -20°C, protected from light.[4] Stock

solutions are typically stable for up to one month at -20°C or six months at -80°C.[4]

Disposal Plan
All waste contaminated with 6-TAMRA free acid must be treated as hazardous chemical

waste.

Solid Waste: Collect all contaminated solid waste, including pipette tips, microfuge tubes,

and gloves, in a clearly labeled hazardous waste container.

Liquid Waste: Aqueous solutions containing 6-TAMRA should be collected in a designated

hazardous waste container. Do not dispose of this waste down the drain.[11]

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.

The rinsate should be collected as hazardous waste.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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